Cas no 65515-28-8 (Methyl 2,6-dichloronicotinate)

• Product Name: Methyl 2,6-dichloronicotinate
• CAS No: 65515-28-8
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD07369794
• CID: 860381
• PubChem ID: 11106516
• Update Time: 2025-06-12

Methyl 2,6-dichloronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichloronicotinate
• METHYL 2,6-DICHLOROPYRIDINE-3-CARBOXYLATE
• 2,6-DICHLORONICOTINIC ACID METHYL ESTER
• 2,6-Dichloropyridine-3-carboxylic Acid Methyl Ester
• Methyl 2,6-dichloropyridin-3-carboxylate
• 3-Pyridinecarboxylic acid, 2,6-dichloro-, methyl ester
• methyl 2,6-dichloro-nicotinate
• IFVVGOJYWCHRCT-UHFFFAOYSA-N
• BCP10121
• SBB093570
• STL554736
• BBL100942
• TRA0071691
• RP00185
• SY006507
• NC-0704
• AC-27884
• DTXSID90455409
• Z962652390
• J-521902
• Methyl2,6-dichloronicotinate
• methyl-2,6-dichloropyridine-3-carboxylate
• AKOS005073791
• MFCD07369794
• M2616
• 65515-28-8
• CS-W005384
• Methyl 2,6-dichloropyridine-3-carboxylate, 97%
• 2,6-dichloro-nicotinic acid methyl ester
• SCHEMBL424747
• EN300-99554
• methyl-2,6-dichloro-pyridine-3-carboxylate

• MDL： MFCD07369794
• Inchi： 1S/C7H5Cl2NO2/c1-12-7(11)4-2-3-5(8)10-6(4)9/h2-3H,1H3
• InChI Key： IFVVGOJYWCHRCT-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CC=C(N=1)Cl

Computed Properties

• Exact Mass: 204.97000
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data available
• Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 57.0 to 61.0 deg-C
• Boiling Point: 270.5±35.0 ºC (760 Torr),
• Flash Point: 117.4±25.9 ºC,
• Refractive Index: 1.548
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 39.19000
• LogP: 2.17500
• Sensitiveness: Air Sensitive
• λmax: 276(lit.)

Methyl 2,6-dichloronicotinate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22; R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2,6-dichloronicotinate

Methyl 2,6-dichloronicotinate (CAS No. 65515-28-8): An Overview and Recent Advances

Methyl 2,6-dichloronicotinate (CAS No. 65515-28-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2,6-dichloronicotinic acid methyl ester, is characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Methyl 2,6-dichloronicotinate.

Chemical Properties: Methyl 2,6-dichloronicotinate is a white to off-white crystalline solid with a molecular formula of C₉H₆Cl₂NO₃. It has a molecular weight of approximately 247.05 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol but is relatively insoluble in water. The presence of the methyl ester group and the dichloro substitution on the nicotinic acid moiety imparts unique chemical reactivity and stability to the molecule.

Synthesis Methods: The synthesis of Methyl 2,6-dichloronicotinate can be achieved through various routes. One common method involves the esterification of 2,6-dichloronicotinic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another approach involves the reaction of 2,6-dichloropyridine-3-carboxylic acid chloride with methanol. These methods have been optimized to achieve high yields and purity levels, making them suitable for both laboratory-scale synthesis and industrial production.

Biological Activities: Recent studies have highlighted the potential biological activities of Methyl 2,6-dichloronicotinate. One notable area of research is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. For instance, it has been utilized in the development of herbicides due to its ability to inhibit specific enzymes involved in plant metabolism. Additionally, there is growing interest in exploring its potential as a lead compound for the development of novel therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiviral properties of Methyl 2,6-dichloronicotinate derivatives. The results showed that certain derivatives exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus. This finding opens up new avenues for the development of antiviral drugs based on this scaffold.

Pharmaceutical Applications: The versatility of Methyl 2,6-dichloronicotinate extends to its use as a building block in drug discovery and development. Its structural features make it an attractive candidate for modifying existing drugs or designing new ones with improved pharmacological profiles. For example, it has been used in the synthesis of nicotinamide adenine dinucleotide (NAD) analogs, which have shown promise in treating metabolic disorders and neurodegenerative diseases.

In another study published in the European Journal of Medicinal Chemistry, researchers synthesized a series of Methyl 2,6-dichloronicotinate-based compounds and evaluated their anticancer activity. The results demonstrated that several derivatives exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. This suggests that further optimization and clinical evaluation could lead to the development of novel anticancer agents.

Environmental Impact: While Methyl 2,6-dichloronicotinate has numerous applications in industry and research, it is important to consider its environmental impact. Studies have shown that proper handling and disposal are crucial to minimize any potential ecological risks associated with its use. Efforts are ongoing to develop more sustainable synthesis methods and to explore biodegradable alternatives where possible.

Conclusion: In conclusion, Methyl 2,6-dichloronicotinate (CAS No. 65515-28-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical properties make it a valuable intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent research has uncovered promising biological activities and potential therapeutic applications, underscoring its significance in drug discovery and development. As ongoing studies continue to explore its full potential, Methyl 2,6-dichloronicotinate remains an important molecule for scientists and researchers across various disciplines.